Cas no 2229079-22-3 (tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate
• CAS No: 2229079-22-3
• MF: C₁₅H₂₀ClFN₂O₂
• MW: 314.782906532288
• CID: 5973428
• PubChem ID: 165654994
• Update Time: 2025-07-14

tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate
• 2229079-22-3
• EN300-1879383

• Inchi： 1S/C15H20ClFN2O2/c1-15(2,3)21-14(20)19-7-6-18-13(9-19)10-4-5-11(16)12(17)8-10/h4-5,8,13,18H,6-7,9H2,1-3H3
• InChI Key： RGJIUYNRNAGQGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 314.1197337g/mol
• Monoisotopic Mass: 314.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate (CAS No. 2229079-22-3)

Tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate, identified by its Chemical Abstracts Service number CAS No. 2229079-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate, particularly the presence of a tert-butyl group, a chloro-substituted phenyl ring, and a fluoro-substituted phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis of tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the piperazine nitrogen enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. On the other hand, the chloro and fluoro substituents on the aromatic rings introduce electronic and steric effects that can modulate the compound's binding affinity to biological targets. These structural elements make tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate a promising candidate for further development in drug discovery.

In recent years, there has been growing interest in piperazine derivatives as pharmacological agents due to their ability to interact with various biological receptors and enzymes. The compound's structural motif is reminiscent of several FDA-approved drugs, which have demonstrated efficacy in treating conditions such as depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The unique combination of substituents in tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate suggests potential applications in these therapeutic areas, as well as in the treatment of other neurological and psychiatric disorders.

One of the most compelling aspects of tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate is its potential as a scaffold for drug design. Researchers have been exploring ways to modify this compound to enhance its pharmacological properties, including its binding affinity, selectivity, and metabolic stability. The presence of both electron-withdrawing (chloro) and electron-donating (fluoro) groups on the aromatic rings allows for fine-tuning of the molecule's electronic properties, which can be crucial for optimizing its biological activity.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical molecules due to their ability to influence metabolic pathways and binding interactions. The fluorine substituent in tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate has been shown to enhance the compound's bioavailability and reduce its susceptibility to degradation by metabolic enzymes. This property makes it an attractive candidate for further investigation in drug development.

The tert-butyl group at the piperazine nitrogen also plays a critical role in determining the compound's physicochemical properties. This bulky group can prevent unwanted interactions with biological targets by introducing steric hindrance, which can improve selectivity. Additionally, the tert-butyl group can enhance solubility in certain solvents, making it easier to formulate into pharmaceutical preparations.

From a computational chemistry perspective, tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate has been subjected to various molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how different substituents affect the compound's binding affinity and selectivity. For instance, computational analyses have shown that the chloro and fluoro substituents interact favorably with specific amino acid residues in target proteins, which could explain why this compound exhibits promising pharmacological activity.

In vivo studies have also been conducted to evaluate the pharmacokinetic properties of tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate. These studies have revealed that the compound exhibits moderate oral bioavailability and rapid distribution throughout the body. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, suggesting potential for further development into a safe and effective drug.

The future direction of research on tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxylate includes exploring its potential as an intermediate in synthesizing more complex pharmaceutical molecules. By modifying specific functional groups on this scaffold, researchers aim to develop novel drugs with enhanced therapeutic profiles. Furthermore, advances in synthetic methodologies may enable more efficient production of this compound on an industrial scale.

In conclusion,Tert-butyl 3-(4-chloro-3-fluorophenyl)piperazine-1-carboxyllate (CAS No. 2229079-22-3) represents a promising candidate for drug development due to its unique structural features and favorable pharmacological properties. Its potential applications in treating neurological and psychiatric disorders make it an attractive target for further research and development.